Cas no 80535-18-8 (4H-1,2,4-Triazole, 4-(4-methylphenyl)-)

• Product Name: 4H-1,2,4-Triazole, 4-(4-methylphenyl)-
• CAS No: 80535-18-8
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 4195106
• PubChem ID: 2322491
• Update Time: 2025-04-24

4H-1,2,4-Triazole, 4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-(4-methylphenyl)-
• 4-(4-methylphenyl)-1,2,4-triazole
• AKOS001018526
• 80535-18-8
• Z56792053
• 4-(p-Tolyl)-4H-1,2,4-triazole
• 4-(4-methylphenyl)-4H-1,2,4-triazole
• Enamine_001123
• 4-(p-tolyl)-1,2,4-triazole
• HMS1397D01
• SCHEMBL6518759

• Inchi： 1S/C9H9N3/c1-8-2-4-9(5-3-8)12-6-10-11-7-12/h2-7H,1H3
• InChI Key： TTWGNOOILHAXQA-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=C(C)C=C2)C=N1

Computed Properties

• Exact Mass: 159.079647300Da
• Monoisotopic Mass: 159.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.7Ų